Cas no 2674-91-1 (ESP)

• Product Name: ESP
• CAS No: 2674-91-1
• MF: C₇H₁₇O₄PS₂
• MW: 260.311240911484
• CID: 255076
• PubChem ID: 91523
• Update Time: 2025-04-19

ESP Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,S-[2-(ethylsulfinyl)-1-methylethyl] O,O-dimethyl ester
• 2-dimethoxyphosphorylsulfanyl-1-ethylsulfinylpropane
• Caswell No. 366
• EINECS 220-221-8
• ESP
• Estox
• Metasystox-S
• Oxydeprofos
• Oxyphionfos
• S-[(1RS)-2-(ethylsulfinyl)-1-methylethyl] O,O-dimethyl phosphorothioate
• S-[(2RS)-1-(ethanesulfinyl)propan-2-yl] O,O-dimethyl phosphorothioate
• S-[2-(ethylsulfinyl)-1-methylethyl] O,O-dimethyl phosphorothioate
• Thiometan
• Thiophosphorsaeure-S-(2-aethansulfinyl-1-methyl-aethylester)-O,O'-dimethylester
• Phosphorothioic acid, S-(2-(ethylsulfinyl)-1-methylethyl) O,O-dimethyl ester
• S-2-Etil-sulfinil-1-metil-etil-O,O-dimetil-monotiofosfato
• Thiophosphate de O,O-dimethyle et de S-2-(isopropylsulfinyl)-ethyle
• S-2-Etil-sulfinil-1-metil-etil-O,O-dimetil-monotiofosfato [Italian]
• DTXSID4042250
• NS00021966
• Thiophosphate de O,O-dimethyle et de S-2-(isopropylsulfinyl)-ethyle [French]
• BRN 1711537
• S-2-Ethyl-sulfinyl-1-methyl-ethyl-O,O-dimethyl-monothiofosfaat
• ENT-25674
• 2674-91-1
• 48XI86F84W
• AI3-25674
• Q27155760
• S-2-Aethylsulfinyl-1-methyl aethyl-O,O dimethyl-monothiophosphat [German]
• BAY-23655
• CHEBI:82123
• EPA Pesticide Chemical Code 366100
• S-2-Ethyl-sulfinyl-1-methyl-ethyl-O,O-dimethyl-monothiofosfaat [Dutch]
• O,O-Dimethyl S-(2-(ethylsulfinyl)-1-methylethyl) phosphorothioate
• Oxydeprofos [ISO]
• SCHEMBL115810
• S-2-Aethylsulfinyl-1-methyl aethyl-O,O dimethyl-monothiophosphat
• S-1-(ethylsulfinyl)propan-2-yl O,O-dimethyl phosphorothioate
• S410
• O,O-Dimethyl-S-(ethylsulfinyl-(2-isopropyl)) phosphorothioate
• C18984
• ENT 25,674
• S-2-Ethyl-sulphinyl-1-methyl-ethyl-O,O-dimethyl phosphorothiolate
• Phosphorothioic acid, O,O-dimethyl S-(ethylsulfinyl-(2-isopropyl)) ester
• S-(2-Ethylsulphinyl-1-methylethyl)-O,O-dimethyl phosphorothioate
• UNII-48XI86F84W
• S-410
• Bayer 23655
• BAY 23655

• Inchi： 1S/C7H17O4PS2/c1-5-14(9)6-7(2)13-12(8,10-3)11-4/h7H,5-6H2,1-4H3
• InChI Key： JAYZFNIOOYPIAH-UHFFFAOYSA-N
• SMILES： S(CC)(CC(C)SP(=O)(OC)OC)=O

Computed Properties

• Exact Mass: 260.03100
• Monoisotopic Mass: 260.03058836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.3
• Topological Polar Surface Area: 97.1Ų

Experimental Properties

• Color/Form: Not available
• Boiling Point: 90.3°C
• PSA: 106.92000
• LogP: 3.14330
• Solubility: Not available

ESP Security Information

• Hazardous Material transportation number：UN 3018
• HazardClass：6.1(a)
• PackingGroup：II
• Packing Group：II
• Hazard Level：6.1(a)
• Safety Term：6.1(a)
• Packing Group：II